Cas no 199800-20-9 (4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid
• CAS No: 199800-20-9
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 6295866
• PubChem ID: 76309210
• Update Time: 2025-08-04

4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid
• CHEMBL2287136
• 199800-20-9
• DTXSID301204068
• 1-Methyl-beta-(trifluoromethyl)-1H-indole-3-propanoic acid
• EN300-1962260

• Inchi： 1S/C13H12F3NO2/c1-17-7-9(8-4-2-3-5-11(8)17)10(6-12(18)19)13(14,15)16/h2-5,7,10H,6H2,1H3,(H,18,19)
• InChI Key： IZCOVMJBHICZLU-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1=CN(C)C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 271.08201311g/mol
• Monoisotopic Mass: 271.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid

Recent Advances in the Study of 4,4,4-Trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic Acid (CAS: 199800-20-9)

The compound 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid (CAS: 199800-20-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid as a key intermediate in the synthesis of novel indole-based pharmaceuticals. Its trifluoromethyl group enhances metabolic stability and bioavailability, making it an attractive candidate for drug development. Researchers have successfully employed this compound in the design of small-molecule inhibitors targeting various enzymes, including kinases and proteases, which are implicated in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a selective modulator of the aryl hydrocarbon receptor (AhR). AhR plays a critical role in immune regulation and xenobiotic metabolism, and dysregulation of this pathway is associated with autoimmune disorders and cancer. The study revealed that 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid exhibits potent AhR agonistic activity, suggesting its potential as a therapeutic agent for immune-related diseases.

Another notable advancement involves the application of this compound in the development of fluorescent probes for bioimaging. Due to its indole scaffold and fluorinated side chain, researchers have utilized it to create highly sensitive probes for detecting reactive oxygen species (ROS) in cellular environments. These probes have shown promise in real-time monitoring of oxidative stress, a key factor in neurodegenerative diseases and aging.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid derivatives. Current research is focused on structural modifications to improve solubility and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance these compounds into preclinical trials.

In conclusion, 4,4,4-trifluoro-3-(1-methyl-1H-indol-3-yl)butanoic acid represents a versatile scaffold with broad applications in drug discovery and chemical biology. Its unique combination of chemical stability and biological activity positions it as a valuable tool for future therapeutic innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.